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Compound of Interest

Compound Name: Methyl 4-Formylbenzoate

Cat. No.: B139623 Get Quote

Technical Support Center: Methyl 4-formylbenzoate
This guide provides researchers, scientists, and drug development professionals with essential

information on the handling, storage, and troubleshooting of issues related to Methyl 4-
formylbenzoate.

Frequently Asked Questions (FAQs)
Q1: What are the general characteristics of Methyl 4-formylbenzoate? Methyl 4-
formylbenzoate is typically a white to cream-colored crystalline powder or chunks.[1][2] It is an

aldehyde and an ester, which dictates its chemical reactivity.[1][3][4]

Q2: What are the recommended storage conditions for this compound? To ensure stability,

Methyl 4-formylbenzoate should be stored in a tightly closed container in a cool, dry place.[2]

The recommended storage temperature is below +30°C.[1][5][6] For long-term storage,

refrigeration under an inert atmosphere is also advised.[4]

Q3: Is Methyl 4-formylbenzoate stable? The compound is stable under normal storage

conditions.[1][2][7] However, it may be sensitive to prolonged exposure to air.[1][2][3][4] As an

aldehyde, it can be oxidized, especially when exposed to light and air, which can be catalyzed

by transition metal salts.[1][3][4]

Q4: What solvents can I use to dissolve Methyl 4-formylbenzoate? Methyl 4-formylbenzoate
is insoluble in water.[1][2][3][4] It is soluble in methanol, with a reported solubility of 0.1 g/mL.[1]
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Q5: What are the primary safety hazards associated with this chemical? Methyl 4-
formylbenzoate is considered a hazardous substance.[8] It is an irritant to the eyes, skin, and

respiratory system.[3][6][8] It can be harmful if swallowed, inhaled, or absorbed through the

skin.[6][8] Appropriate personal protective equipment (PPE), such as gloves, eye shields, and a

dust mask, should always be worn when handling this compound.[7][8]

Troubleshooting Guide
Issue 1: The compound has turned yellow or off-white over time.

Possible Cause: This is likely due to oxidation from air exposure.[1][3][4] Aldehydes are

prone to autoxidation, which can lead to the formation of carboxylic acids as impurities.[1][3]

[4]

Solution: Use a fresh container of the compound if purity is critical for your experiment. To

prevent this, always store the compound under an inert atmosphere (like nitrogen or argon)

and ensure the container is sealed tightly after each use.[2]

Issue 2: Inconsistent or unexpected experimental results.

Possible Cause 1 (Purity): The compound may have degraded due to improper storage,

leading to lower purity and the presence of byproducts.

Solution 1: Verify the purity of your starting material using an appropriate analytical technique

(e.g., NMR, HPLC). If degraded, acquire a new batch.

Possible Cause 2 (Reactivity): As an aldehyde, it can undergo self-condensation or

polymerization reactions, which are often catalyzed by acid.[1][3][4]

Solution 2: Ensure your reaction conditions are free from acidic contaminants unless

required by the protocol.

Issue 3: Difficulty dissolving the compound.

Possible Cause: Use of an incorrect solvent.

Solution: Methyl 4-formylbenzoate is insoluble in water.[1][2][3] Use an appropriate organic

solvent such as methanol.[1] If you are working with a mixed solvent system, ensure the
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compound is first dissolved in the organic solvent before adding the aqueous component.

Data Presentation
Table 1: Physical and Chemical Properties of Methyl 4-formylbenzoate

Property Value References

Molecular Formula C₉H₈O₃ [1][3]

Molecular Weight 164.16 g/mol [3]

Appearance
White to cream crystalline

powder
[1][2][3]

Melting Point 59-63 °C [1][6][9]

Boiling Point 265 °C [1][6][9]

Solubility
Insoluble in water; Soluble in

methanol (0.1 g/mL)
[1][2][3]

Flash Point 128 - 144 °C [1][6]

Table 2: Handling and Storage Conditions Summary

Parameter Recommendation References

Storage Temperature Store below +30°C [1][5][6]

Storage Conditions
Cool, dry place in a tightly

sealed container.
[2]

Atmosphere
Air sensitive; consider storing

under an inert atmosphere.
[1][2][4]

Incompatible Materials Strong oxidizing agents. [1][2][7][8]

Personal Protective Equipment
Dust mask, eye shields,

gloves.
[7][8]
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Experimental Protocols
Protocol: Preparation of a 100 mM Stock Solution in Methanol

Calculate Required Mass: Determine the mass of Methyl 4-formylbenzoate needed. For 10

mL of a 100 mM solution:

Mass (g) = 0.1 L * 0.1 mol/L * 164.16 g/mol = 0.16416 g

Weighing: In a chemical fume hood, carefully weigh 164.2 mg of Methyl 4-formylbenzoate
into a 15 mL conical tube or a suitable volumetric flask.

Safety Note: Wear appropriate PPE, including a dust mask, to avoid inhalation of the

powder.[8]

Dissolution: Add approximately 8 mL of anhydrous methanol to the tube.

Handling Note: Methyl 4-formylbenzoate is soluble in methanol.[1]

Mixing: Vortex or sonicate the mixture until the solid is completely dissolved. The solution

should be clear.

Final Volume Adjustment: Add methanol to bring the final volume to 10.0 mL.

Storage: Seal the tube or flask tightly. If storing for an extended period, consider flushing the

headspace with nitrogen or argon to displace air.[2] Label the container clearly with the

compound name, concentration, solvent, and date of preparation. Store at recommended

temperatures (refrigerated for long-term stability).[4]
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Caption: Troubleshooting workflow for Methyl 4-formylbenzoate experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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